Cas no 2137547-24-9 (4-(3-formyl-1H-pyrazol-1-yl)benzoic acid)
4-(3-formyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2137547-24-9
- 4-(3-formyl-1H-pyrazol-1-yl)benzoic acid
- EN300-731145
-
- Inchi: 1S/C11H8N2O3/c14-7-9-5-6-13(12-9)10-3-1-8(2-4-10)11(15)16/h1-7H,(H,15,16)
- InChI Key: XFBAJLLADRZYLU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)N1C=CC(C=O)=N1)=O
Computed Properties
- Exact Mass: 216.05349212g/mol
- Monoisotopic Mass: 216.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 72.2Ų
4-(3-formyl-1H-pyrazol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-731145-1.0g |
4-(3-formyl-1H-pyrazol-1-yl)benzoic acid |
2137547-24-9 | 1g |
$0.0 | 2023-06-06 |
4-(3-formyl-1H-pyrazol-1-yl)benzoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-(3-formyl-1H-pyrazol-1-yl)benzoic acid
4-(3-formyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 2137547-24-9): A Comprehensive Overview
4-(3-formyl-1H-pyrazol-1-yl)benzoic acid, a compound with the CAS registry number 2137547-24-9, is an organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted pyrazole ring. The presence of the formyl group on the pyrazole ring introduces additional functional diversity, making this compound a promising candidate for various applications.
Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-(3-formyl-1H-pyrazol-1-yl)benzoic acid. One such approach involves the coupling of aromatic acids with heterocyclic compounds under specific reaction conditions. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.
The biological activity of 4-(3-formyl-1H-pyrazol-1-yl)benzoic acid has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases. Furthermore, studies have shown that this compound can modulate key signaling pathways involved in cellular stress responses, highlighting its therapeutic potential.
In addition to its biological applications, 4-(3-formyl-1H-pyrazol-1-yl)benzoic acid has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalytic systems. These systems have shown remarkable efficiency in various organic transformations, underscoring the compound's versatility across different scientific domains.
The structural versatility of 4-(3-formyl-1H-pyrazol-1-yl)benzoic acid allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications to the pyrazole ring or the benzoic acid moiety can enhance its solubility, stability, or bioavailability. Such modifications are critical for optimizing the compound's performance in real-world scenarios.
Looking ahead, ongoing research aims to uncover new synthetic routes and explore uncharted biological activities of 4-(3-formyl-1H-pyrazol-1-yllbenzoic acid. Collaborative efforts between chemists and biologists are expected to yield groundbreaking insights into its potential uses in medicine and materials science.
2137547-24-9 (4-(3-formyl-1H-pyrazol-1-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)